3-Amino-4-(ethylamino)benzoic acid
Cat. No. B8817447
M. Wt: 180.20 g/mol
InChI Key: MHEGZWSPTDRZIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH2:1]([CH3:2])[NH:3][c:4]1[c:5]([N+:13]([O-:14])=[O:15])[cH:6][c:7]([C:8](=[O:9])[OH:10])[cH:11][cH:12]1.[OH2:21]>>[CH2:1]([CH3:2])[NH:3][c:4]1[c:5]([NH2:13])[cH:6][c:7]([C:8](=[O:9])[OH:10])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCNc1ccc(C(=O)O)cc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCNc1ccc(C(=O)O)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
